ethyl {[3-(2-methoxyphenyl)-4-oxo-4,6-dihydro-3H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-2-yl]thio}acetate

• IUPAC Name: ethyl 2-[3-(2-methoxyphenyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-2-yl]sulfanylacetate
• InChI: InChI=1S/C27H28N2O4S/c1-3-33-22(30)17-34-26-28-24-19-11-5-4-10-18(19)16-27(14-8-9-15-27)23(24)25(31)29(26)20-12-6-7-13-21(20)32-2/h4-7,10-13H,3,8-9,14-17H2,1-2H3
• InChI Key: CZWZLKCHSCFZPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=C(C(=O)N1C3=CC=CC=C3OC)C4(CCCC4)CC5=CC=CC=C52
• Molecular Formula: C27H28N2O4S
• Molecular Weight: 476.6 g/mol

Description

The compound is a derivative of quinazoline, a class of organic compounds with a two-ring structure, one of which is a benzene ring and the other is a diazine ring. It also contains a methoxy group (OCH3) and an ethyl acetate group (COOC2H5), which are common in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The quinazoline ring system is planar, while the cyclopentane ring attached to it is likely to adopt a puckered conformation.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the methoxy group might undergo reactions typical of ethers, while the ethyl acetate group could participate in ester hydrolysis or transesterification reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar ethyl acetate group might increase its solubility in polar solvents.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s hard to provide detailed safety and hazard information.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas like medicinal chemistry and materials science. Future research might focus on synthesizing this compound, studying its properties, and exploring its potential uses.